Cas no 206560-77-2 (1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE)

• Product Name: 1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
• CAS No: 206560-77-2
• MF: C₁₄H₄BrF₁₇
• MW: 575.058423042297
• CID: 910221
• PubChem ID: 57650031
• Update Time: 2025-04-19

1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Chemical and Physical Properties

Names and Identifiers

• 1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE
• 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)benzene
• NS00110209
• XDEOJAJPLXXYKA-UHFFFAOYSA-N
• AKOS015889092
• DTXSID40399506
• Benzene, 1-bromo-4-(1,1,2,2,3,3,4,4,5,5,6,6,7,7,8,8,8-heptadecafluorooctyl)-
• 1-Bromo-4-(heptadecafluorooctyl)benzene, >=95.0%
• SCHEMBL8769941
• 206560-77-2

• MDL： MFCD03791078
• Inchi： 1S/C14H4BrF17/c15-6-3-1-5(2-4-6)7(16,17)8(18,19)9(20,21)10(22,23)11(24,25)12(26,27)13(28,29)14(30,31)32/h1-4H
• InChI Key： XDEOJAJPLXXYKA-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)C(C(C(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F

Computed Properties

• Exact Mass: 573.92249g/mol
• Monoisotopic Mass: 573.92249g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 17
• Heavy Atom Count: 32
• Rotatable Bond Count: 7
• Complexity: 671
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 8.2
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: White powder
• Melting Point: 35-40 °C
• Solubility: Not determined

1-BROMO-4-(HEPTADECAFLUOROOCTYL)BENZENE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• FLUKA BRAND F CODES：10